(3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol

• IUPAC Name: (3R,4R)-1-[(5-chloro-2-hydroxyphenyl)methyl]-4-(4-methylpiperazin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C17H26ClN3O2/c1-19-6-8-21(9-7-19)15-4-5-20(12-17(15)23)11-13-10-14(18)2-3-16(13)22/h2-3,10,15,17,22-23H,4-9,11-12H2,1H3/t15-,17-/m1/s1
• InChI Key: ZAGZKFCUWAECBQ-NVXWUHKLSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCN(CC2O)CC3=C(C=CC(=C3)Cl)O
• Isomeric SMILES: CN1CCN(CC1)[C@@H]2CCN(C[C@H]2O)CC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C17H26ClN3O2
• Molecular Weight: 339.9 g/mol

Description

(3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as L-745,870 and is a selective dopamine D4 receptor antagonist.

Mechanism of Action

The mechanism of action of (3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol involves its selective binding to dopamine D4 receptors in the brain. By blocking the activity of these receptors, the compound can modulate the levels of dopamine in the brain, which can have a therapeutic effect on neuropsychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its selective binding to dopamine D4 receptors. By blocking the activity of these receptors, the compound can modulate the levels of dopamine in the brain, which can have a therapeutic effect on neuropsychiatric disorders. However, the compound may also have some off-target effects on other neurotransmitter systems, which may cause unwanted side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol in lab experiments is its high selectivity for dopamine D4 receptors. This makes it a valuable tool for studying the role of these receptors in neuropsychiatric disorders. However, the compound may also have some off-target effects on other neurotransmitter systems, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on (3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol. One potential direction is to further investigate its therapeutic potential for neuropsychiatric disorders such as schizophrenia, bipolar disorder, and ADHD. Another direction is to explore its potential use as a research tool for studying the role of dopamine D4 receptors in the brain. Additionally, further research is needed to better understand the compound's off-target effects on other neurotransmitter systems and to develop more selective compounds for studying dopamine D4 receptors.

Synthesis Methods

The synthesis method of (3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol involves the reaction of 5-chloro-2-hydroxybenzaldehyde with (R)-4-(4-methyl-1-piperazinyl)-3-tetrahydropyranyl methanol in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction mixture is then treated with hydrochloric acid to obtain the desired compound.

Scientific Research Applications

(3R*,4R*)-1-(5-chloro-2-hydroxybenzyl)-4-(4-methyl-1-piperazinyl)-3-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective dopamine D4 receptor antagonist, which makes it a potential candidate for the treatment of various neuropsychiatric disorders such as schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD).